Cas no 47087-37-6 ((R)-3-(((Benzyloxy)carbonyl)amino)-4-methoxy-4-oxobutanoic Acid)
(R)-3-(((Benzyloxy)carbonyl)amino)-4-methoxy-4-oxobutanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- Z-D-Glu-OMe
- (R)-3-(benzyloxycarbonylamino)-4-methoxy-4-oxobutanoic acid
- Cbz-D-Aspartic acid alpha methyl ester
- Z-D-Asp-OMe
- (R)-3-(((Benzyloxy)carbonyl)amino)-4-methoxy-4-oxobutanoic acid
- N-Benzyloxycarbonyl aspartic acid methyl ester
- AK431885
- FCH3609391
- DB-257677
- A912800
- CS-W007296
- 47087-37-6
- AKOS027250633
- MFCD09842077
- DS-18788
- SCHEMBL19695419
- (3R)-4-methoxy-4-oxo-3-(phenylmethoxycarbonylamino)butanoic acid
- (3R)-3-{[(BENZYLOXY)CARBONYL]AMINO}-4-METHOXY-4-OXOBUTANOIC ACID
- (R)-3-(((BenZyloxy)carbonyl)amino)-4-methoxy-4-oxobutanoic acid (CbZ-D-Asp-OMe)
- (3R)-3-(benzyloxycarbonylamino)-4-methoxy-4-oxo-butanoic acid
- EN300-7123607
- Cbz-Asp-OMe
- (R)-3-(((Benzyloxy)carbonyl)amino)-4-methoxy-4-oxobutanoic Acid
-
- MDL: MFCD09842077
- Inchi: 1S/C13H15NO6/c1-19-12(17)10(7-11(15)16)14-13(18)20-8-9-5-3-2-4-6-9/h2-6,10H,7-8H2,1H3,(H,14,18)(H,15,16)/t10-/m1/s1
- InChI Key: MFFFBNAPQRDRQW-SNVBAGLBSA-N
- SMILES: O(C(N[C@@H](C(=O)OC)CC(=O)O)=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 281.08993720g/mol
- Monoisotopic Mass: 281.08993720g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 8
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 102
- XLogP3: 0.9
Experimental Properties
- Density: 1.304±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 498.9±45.0°C at 760 mmHg
- Solubility: Slightly soluble (1.5 g/l) (25 º C),
(R)-3-(((Benzyloxy)carbonyl)amino)-4-methoxy-4-oxobutanoic Acid Security Information
- Hazard Statement: H302-H315-H319-H335
(R)-3-(((Benzyloxy)carbonyl)amino)-4-methoxy-4-oxobutanoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM253096-5g |
Z-D-Asp-OMe |
47087-37-6 | 97% | 5g |
$138 | 2021-06-09 | |
| Chemenu | CM253096-10g |
Z-D-Asp-OMe |
47087-37-6 | 97% | 10g |
$210 | 2021-06-09 | |
| Chemenu | CM253096-25g |
Z-D-Asp-OMe |
47087-37-6 | 97% | 25g |
$407 | 2021-06-09 | |
| Chemenu | CM253096-100g |
Z-D-Asp-OMe |
47087-37-6 | 97% | 100g |
$1047 | 2021-06-09 | |
| Fluorochem | 045483-250mg |
z-d-asp-ome |
47087-37-6 | 97% | 250mg |
£12.00 | 2022-03-01 | |
| Fluorochem | 045483-1g |
z-d-asp-ome |
47087-37-6 | 97% | 1g |
£24.00 | 2022-03-01 | |
| Fluorochem | 045483-5g |
z-d-asp-ome |
47087-37-6 | 97% | 5g |
£78.00 | 2022-03-01 | |
| Fluorochem | 045483-10g |
z-d-asp-ome |
47087-37-6 | 97% | 10g |
£132.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QC910-200mg |
(R)-3-(((Benzyloxy)carbonyl)amino)-4-methoxy-4-oxobutanoic Acid |
47087-37-6 | 97% | 200mg |
58.0CNY | 2021-07-10 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB41566-1g |
(R)-3-(((Benzyloxy)carbonyl)amino)-4-methoxy-4-oxobutanoic Acid |
47087-37-6 | 97% | 1g |
159.00 | 2021-07-09 |
(R)-3-(((Benzyloxy)carbonyl)amino)-4-methoxy-4-oxobutanoic Acid Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Additional information on (R)-3-(((Benzyloxy)carbonyl)amino)-4-methoxy-4-oxobutanoic Acid
Introduction to (R)-3-(((Benzyloxy)carbonyl)amino)-4-methoxy-4-oxobutanoic Acid (CAS No. 47087-37-6)
(R)-3-(((Benzyloxy)carbonyl)amino)-4-methoxy-4-oxobutanoic Acid (CAS No. 47087-37-6) is a chiral compound that has garnered significant attention in the fields of organic chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique structural features, including an amino group protected by a benzyloxycarbonyl (Cbz) moiety, a methoxy substituent, and a carboxylic acid functionality. These properties make it a valuable intermediate in the synthesis of various biologically active molecules and pharmaceuticals.
The chiral nature of this compound is particularly noteworthy, as it can significantly influence the biological activity and pharmacological properties of the final products. The presence of the (R) configuration at the chiral center ensures that the compound can be used in enantiomerically pure forms, which is crucial for many applications in drug development and medicinal chemistry.
Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the preparation of (R)-3-(((Benzyloxy)carbonyl)amino)-4-methoxy-4-oxobutanoic Acid. One such method involves the use of asymmetric catalysis, which allows for high enantioselectivity and yield. This has been particularly useful in the large-scale production of this compound for both research and industrial purposes.
In terms of its applications, (R)-3-(((Benzyloxy)carbonyl)amino)-4-methoxy-4-oxobutanoic Acid has been extensively studied for its potential as a building block in the synthesis of peptides and peptidomimetics. The benzyloxycarbonyl protecting group can be easily removed under mild conditions, making it a versatile intermediate for further chemical modifications. Additionally, the methoxy substituent provides additional functionality that can be exploited in the design of novel compounds with enhanced biological activity.
The compound's utility extends beyond peptide synthesis. It has also been explored as a precursor for the development of small molecule inhibitors targeting various enzymes and receptors. For instance, recent studies have shown that derivatives of this compound exhibit potent inhibitory activity against specific kinases, making them promising candidates for cancer therapy. The ability to fine-tune the structure through chemical modifications allows researchers to optimize the potency and selectivity of these inhibitors.
In the context of drug discovery, (R)-3-(((Benzyloxy)carbonyl)amino)-4-methoxy-4-oxobutanoic Acid has been used as a starting material for the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. This approach can improve the pharmacokinetic properties of drugs, such as their solubility, stability, and bioavailability. The carboxylic acid group in this compound can be readily modified to form esters or amides, which are common prodrug strategies.
The safety profile of (R)-3-(((Benzyloxy)carbonyl)amino)-4-methoxy-4-oxobutanoic Acid has also been evaluated in several preclinical studies. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any chemical compound used in pharmaceutical research, ongoing safety assessments are essential to ensure its safe use in clinical settings.
In conclusion, (R)-3-(((Benzyloxy)carbonyl)amino)-4-methoxy-4-oxobutanoic Acid (CAS No. 47087-37-6) is a versatile and valuable compound with a wide range of applications in organic synthesis, biochemistry, and pharmaceutical research. Its unique structural features and chiral nature make it an essential intermediate for the development of novel therapeutics and biologically active molecules. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its utility in various scientific fields.
47087-37-6 ((R)-3-(((Benzyloxy)carbonyl)amino)-4-methoxy-4-oxobutanoic Acid) Related Products
- 3705-42-8(Z-Glu-OBzl)
- 35677-89-5((S)-Benzyl (2-Oxotetrahydrofuran-3-yl)carbamate)
- 5680-86-4(Z-Glu(OBzl)-OH)
- 30925-18-9((S)-2-(tert-Butoxycarbonylamino)succinic acid benzyl ester)
- 35677-88-4(N-Carbobenzoxy-L-homoserine)
- 78663-07-7(Z-D-Asp-OH)
- 1152-61-0(Z-Asp-OH)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)